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Compound of Interest

Compound Name: Adipoyl-d8 chloride

Cat. No.: B1287797

An In-depth Technical Guide to the Chemical Properties of Adipoyl-d8 chloride For
Researchers, Scientists, and Drug Development Professionals

Adipoyl-d8 chloride (CAS No. 284487-62-3), the deuterated isotopologue of adipoyl chloride,
is a specialized research chemical. Its primary utility lies in its application as an internal
standard for mass spectrometry-based analyses and in mechanistic studies where kinetic
isotope effects are investigated. This guide provides a comprehensive overview of its chemical
properties, experimental protocols for safe handling, and logical diagrams illustrating its
synthesis and key reactions.

While specific data for the deuterated form is presented, much of the reactivity and safety
information is derived from its well-documented non-deuterated analogue, adipoyl chloride
(CAS No. 111-50-2), as their chemical behaviors are nearly identical.

Core Chemical and Physical Properties

Adipoyl-d8 chloride is a bifunctional acyl chloride, characterized by two highly reactive
carbonyl-chloride groups on a deuterated six-carbon backbone.[1] This structure dictates its
high reactivity, particularly as a crosslinking agent and a monomer in polymerization reactions.

Data Presentation: Physicochemical Properties

The quantitative properties of Adipoyl-d8 chloride are summarized below. Data for the more
common, non-deuterated Adipoyl chloride is included for comparison.
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Property Adipoyl-d8 chloride Adipoyl chloride
CAS Number 284487-62-3 111-50-2
Molecular Formula CeDsCl202 CeHsCl202
Molecular Weight 191.08 g/mol 183.03 g/mol [2]
Colorless to light yellow/brown
Appearance _—
liquid[1][2]
- ) 96-116 °C (at 2-10 mmHg)[2]
Boiling Point 105-107 °C (at 2 mmHg) 3]
Density 1.313 g/mL at 25°C ~1.25 g/mL at 20-25°C[2]
Flash Point 72 -110 °C[2]
. ] Reacts violently with water[1]
Solubility Reacts with water

[2]

Reactivity and Stability

Reactivity: The presence of two acyl chloride functional groups makes Adipoyl-d8 chloride

highly reactive.[1]

o Reaction with Water: It reacts violently and exothermically with water and moisture to

hydrolyze into adipic acid-d8 and hydrochloric acid (HCI) gas.[1][4] This reaction is

hazardous and necessitates handling under anhydrous conditions.

¢ Reaction with Nucleophiles: It readily reacts with nucleophiles such as alcohols (to form

esters), amines (to form amides), and alkalis.[1][2] Its reaction with diamines is the basis for

the synthesis of polyamides like Nylon 6,6.[1][5]

o Corrosivity: It is corrosive to many metals, especially in the presence of moisture.

Stability:

o Adipoyl-d8 chloride is stable when stored under normal, dry conditions.[2]
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e |tis sensitive to heat and moisture. The shelf life is described as poor, emphasizing the need
for a cool, dry storage environment.[2]

e Incompatibilities: It is incompatible with water, moisture, strong oxidizing agents, strong
bases (alkalis), alcohols, and amines.[1][2][6]

Hazardous Decomposition: When heated to decomposition, it can emit toxic and corrosive
fumes, including hydrogen chloride, carbon monoxide, carbon dioxide, and potentially
phosgene.[2][6]

Mandatory Visualizations
Synthesis of Adipoyl Chloride

The most common laboratory and industrial synthesis of adipoyl chloride involves the reaction
of adipic acid with a chlorinating agent, such as thionyl chloride (SOCI2) or phosgene (COCI).

[1I[5][7]

Synthesis of Adipoyl Chloride

Adipic Acid Chlorinating Agent
(HOOC(CH2)2aCOOH) (e.g., Thionyl Chloride, SOCIz2)

Reaction Reactant

Adipoyl Chloride
(CIOC(CH2)4COCI)

Byproducts
(SOz2, HCI)

Click to download full resolution via product page

Caption: General synthesis pathway for Adipoyl Chloride.
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Key Reaction: Polyamide Formation (Nylon 6,6)

A primary application of adipoyl chloride is in step-growth polymerization. Its reaction with a
diamine, such as 1,6-hexanediamine, forms a polyamide. This specific reaction produces Nylon

6,6.[4][5][8]

Key Reaction: Polyamide (Nylon 6,6) Formation

Monomers

Adipoyl Chloride 1,6-Hexamethylenediamine

Step-Growth
Polymerization

Polyamide (Nylon 6,6) HCI (byproduct)

Click to download full resolution via product page

Caption: Reaction of Adipoyl Chloride to form a polyamide.

Experimental Workflow: Spill Response Protocol

Safe handling of Adipoyl-d8 chloride requires a clear protocol for accidental releases. The
following workflow is based on standard safety data sheet recommendations.[2][9][10][11]
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Experimental Workflow: Spill Response Protocol
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i
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Contain Spill
Use inert absorbent material
(e.g., sand, vermiculite)

CRITICAL: Collect Absorbed Material
DO NOT USE WATER Place in a sealed, labeled container

Dispose as Hazardous Waste
Follow local/national regulations
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Caption: Logical workflow for responding to a chemical spill.
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Experimental Protocols

Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling
Adipoyl-d8 chloride.

Handling

« Ventilation: Always handle in a well-ventilated area, preferably inside a chemical fume hood.

[2]

e Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical splash
goggles, a face shield, chemical-resistant gloves (e.g., nitrile), and a lab apron or protective
suit.[2][10][12] A NIOSH-approved respirator with an acid/organic cartridge may be
necessary if airborne concentrations are high or ventilation is inadequate.[2]

o General Practices: Avoid all personal contact, including inhalation of vapors.[9] Do not eat,
drink, or smoke in the handling area. Wash hands thoroughly after handling. Keep the
container tightly closed when not in use.[2][9]

o Water Avoidance: Crucially, prevent any contact with water or moisture to avoid a violent
reaction and the release of HCI gas.[6][9]

Storage

» Conditions: Store in a cool, dry, well-ventilated, and secured area away from incompatible
substances.[2][11] A dedicated corrosives cabinet is recommended.[2]

» Container: Keep the container tightly sealed to protect from moisture.[10][11] Storing under
an inert gas like nitrogen or argon is also advised.[1][11]

e Incompatibilities: Segregate from water, moisture, alcohols, bases, and oxidizing agents.[2]

Spill and Fire Response

e Spills: In case of a spill, evacuate the area.[10] Wearing full PPE, contain the spill with an
inert, dry absorbent material like sand or vermiculite.[2] Do not use water.[9] Collect the
material into a sealed, labeled container for hazardous waste disposal.[2][10]
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o Fire: The material is a combustible liquid. For fires, use dry chemical, sand, or alcohol-
resistant foam extinguishers.[2] DO NOT use water, as it will react violently.[9] Firefighters
should wear full protective gear, including a self-contained breathing apparatus (SCBA).[2]

Applications in Research and Drug Development

Adipoyl chloride and its deuterated analogue are valuable reagents in several areas of
research:

e Polymer Chemistry: It is a fundamental monomer for creating high-performance polymers,
including polyamides and polyesters.[3][13] These polymers are explored for applications in
drug delivery systems, tissue engineering, and medical implants due to their potential for
biocompatibility and biodegradability.[4][13]

o Crosslinking Agent: Its bifunctional nature makes it an effective crosslinking agent for
creating hydrogels.[4][14] These stimuli-responsive hydrogels are being investigated for
controlled drug release applications.[14][15]

o Pharmaceutical Synthesis: Adipoyl chloride serves as a chemical intermediate in the
synthesis of various pharmaceutical compounds and complex organic molecules.[3][4]

 Isotopic Labeling: As Adipoyl-d8 chloride, it is used as an internal standard in quantitative
analysis and to probe reaction mechanisms where distinguishing between molecules of the
same structure is necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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